2-(4-morpholin-4-ylphenyl)acetic Acid
Overview
Description
Molecular Structure Analysis
The molecular structure of MPA is represented by the formula C12H15NO3 . The InChI code for MPA is 1S/C12H15NO3/c14-12(15)11(10-4-2-1-3-5-10)13-6-8-16-9-7-13/h1-5,11H,6-9H2,(H,14,15) .Physical And Chemical Properties Analysis
MPA appears as a white crystalline powder that is soluble in water and ethanol. It has a melting point range of 103-105°C and a boiling point of 421.9°C. The compound has a molecular weight of 235.28 g/mol and a density of 1.347 g/cm³. MPA is a weak acid with a pKa value of 4.44.Scientific Research Applications
Chemical Synthesis
“2-(4-Morpholin-4-ylphenyl)acetic Acid” is used in chemical synthesis . It has a molecular weight of 221.26 and a melting point of 202°C . This compound can be used as a building block in the synthesis of various complex molecules.
Antibacterial Applications
This compound has potential antibacterial applications. A study found that synthetic bis-indole alkaloids, which could potentially be derived from “2-(4-Morpholin-4-ylphenyl)acetic Acid”, exhibited antibacterial activities against methicillin-sensitive and -resistant Staphylococcus aureus .
Bioactive Chemical Space Expansion
“2-(4-Morpholin-4-ylphenyl)acetic Acid” can be used in the expansion of bioactive chemical space. Synthetic efforts towards complex natural product scaffolds, particularly those aimed at expanding their bioactive chemical space, can utilize this compound .
Cheminformatics-Based Biological Activity Prediction
This compound can be used in cheminformatics-based approaches to predict potential biological activities for a series of synthetic bis-indole alkaloids .
Homoacetogenesis
“2-(4-Morpholin-4-ylphenyl)acetic Acid” might have potential applications in homoacetogenesis, an important pathway for bio-utilization of CO2 .
Acetic Acid Accumulation
This compound could potentially be used to enhance acetic acid accumulation under microaerobic conditions .
Safety and Hazards
Mechanism of Action
Target of Action
This compound is structurally related to acetic acid , which is known to have antimicrobial properties and is used to treat susceptible infections of the external auditory canal . .
Mode of Action
Given its structural similarity to acetic acid , it may share some of its antimicrobial properties. Acetic acid works by disrupting the pH balance in microbial cells, leading to their death . The morpholin-4-ylphenyl group could potentially interact with other targets, altering the compound’s overall mode of action.
properties
IUPAC Name |
2-(4-morpholin-4-ylphenyl)acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO3/c14-12(15)9-10-1-3-11(4-2-10)13-5-7-16-8-6-13/h1-4H,5-9H2,(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JCUCSMGLJLRTMT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C2=CC=C(C=C2)CC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90400358 |
Source
|
| Record name | 2-(4-morpholin-4-ylphenyl)acetic Acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90400358 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
221.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-morpholin-4-ylphenyl)acetic Acid | |
CAS RN |
26577-57-1 |
Source
|
| Record name | 2-(4-morpholin-4-ylphenyl)acetic Acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90400358 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-[4-(morpholin-4-yl)phenyl]acetic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
